Cas no 1679-27-2 (2,7-Dioxa-3,8-dithiaspiro[4.4]nonane,3,3,8,8-tetraoxide)

2,7-Dioxa-3,8-dithiaspiro[4.4]nonane,3,3,8,8-tetraoxide structure
1679-27-2 structure
Product Name:2,7-Dioxa-3,8-dithiaspiro[4.4]nonane,3,3,8,8-tetraoxide
CAS No:1679-27-2
MF:C5H8O6S2
MW:228.243419647217
CID:175681
PubChem ID:248367
Update Time:2025-04-19

2,7-Dioxa-3,8-dithiaspiro[4.4]nonane,3,3,8,8-tetraoxide Chemical and Physical Properties

Names and Identifiers

    • 2,7-Dioxa-3,8-dithiaspiro[4.4]nonane,3,3,8,8-tetraoxide
    • 2,7-dioxa-3λ<sup>6</sup>,8λ<sup>6</sup>-dithiaspiro[4.4]nonane 3,3,8,8-tetraoxide
    • NSC-65100
    • DTXSID40289892
    • 1679-27-2
    • NCIOpen2_003138
    • NSC65100
    • 2,7-Dioxa-3lambda~6~,8lambda~6~-dithiaspiro[4.4]nonane-3,3,8,8-tetrone
    • SCHEMBL12345762
    • Inchi: 1S/C5H8O6S2/c6-12(7)3-5(1-10-12)2-11-13(8,9)4-5/h1-4H2
    • InChI Key: UHKRTDTUZQBHDN-UHFFFAOYSA-N
    • SMILES: S1(CC2(COS(C2)(=O)=O)CO1)(=O)=O

Computed Properties

  • Exact Mass: 227.97624
  • Monoisotopic Mass: 227.976
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.79
  • Boiling Point: 598.9°Cat760mmHg
  • Flash Point: 316°C
  • Refractive Index: 1.579
  • PSA: 86.74
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